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In the landscape of preclinical research, in vivo imaging is an indispensable tool for visualizing
anatomy, tracking disease progression, and assessing therapeutic response in longitudinal
studies. X-ray-based modalities, particularly computed tomography (CT), offer exceptional
spatial resolution for anatomical and pathological assessment. However, the inherent low
contrast of soft tissues necessitates the use of contrast agents to delineate structures of
interest.

lodinated contrast media (ICM) are the cornerstone of X-ray imaging enhancement. Their
efficacy hinges on the high atomic number of iodine, which effectively attenuates X-rays,
increasing the radiographic density of the tissues in which they distribute.[1][2] This guide
focuses on two seminal ICMs: diatrizoate, a first-generation ionic agent, and iohexol, a
second-generation non-ionic agent. As a Senior Application Scientist, my goal is to move
beyond a simple feature list and delve into the fundamental physicochemical differences that
dictate their performance and safety in vivo, empowering you to make an informed, evidence-
based selection for your preclinical studies.
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The Defining Factor: lonicity and its Impact on
Osmolality

The primary distinction between diatrizoate and iohexol lies in their chemical structure and
behavior in solution, a difference that has profound physiological consequences.

o Diatrizoate: This agent is an ionic monomer.[3] In solution, each molecule of diatrizoate, a
tri-iodinated benzoic acid derivative, dissociates into two particles: a radiopaque anion (the
diatrizoate molecule) and a cation (sodium or meglumine).[4][5] This dissociation effectively
doubles the number of molecules in solution for every three iodine atoms, resulting in a high-
osmolality contrast medium (HOCM).[4] The osmolality of diatrizoate solutions can be five to
seven times that of blood plasma.[4]

» lohexol: This agent is a non-ionic monomer.[6] Its structure incorporates hydrophilic side
chains that render the molecule water-soluble without the need for ionization.[7] Therefore,
when dissolved, each tri-iodinated iohexol molecule remains as a single, uncharged particle.
[2] This results in a low-osmolality contrast medium (LOCM), with an osmolality
approximately one to three times that of blood plasma, a significant reduction compared to
diatrizoate.[8][9]

This fundamental difference in osmolality is the primary driver for the performance and safety
disparities observed between the two agents.

Head-to-Head Comparison: Key Physicochemical
and Pharmacokinetic Properties
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Property Diatrizoate

lohexol

Causality and In
Vivo Implication

lonic Monomer
(HOCM)[3][4]

Chemical Class

Non-ionic Monomer
(LOCM)[6][7]

lonicity dictates
osmolality. Diatrizoate
dissociates into ions,
drastically increasing
osmolality and the risk
of adverse

physiological effects.

Osmolality (mOsm/kg)  ~1500 - 2000+[4]

~322 - 844[9]

High osmolality draws
fluid from the
extravascular space
into the vasculature
(IV use) or bowel
lumen (oral use),
leading to potential
dehydration and

hemodynamic shifts.

[4]

X-ray attenuation by
Mechanism of Action three iodine atoms per

molecule.[3][5]

X-ray attenuation by
three iodine atoms per

molecule.[2][7]

The core mechanism
is identical; both
provide contrast
based on their iodine

content.

o ] Intravascular, Oral,
Administration Routes )
Rectal, Intracavitary[4]

Intravascular,
Intrathecal, Oral,

Rectal, Intracavitary[8]

[9]

lohexol's lower
neurotoxicity makes it
suitable for intrathecal
(spinal)
administration, a route
contraindicated for

diatrizoate.

Metabolism Not significantly

metabolized.[1][10]

Not significantly
metabolized.[7][9]

Both are stable
compounds, ensuring
their contrast

properties remain
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consistent throughout

the imaging window.

Both agents are
cleared relatively
o ) Primarily renal via quickly in subjects
) Primarily renal via o )
Excretion o glomerular filtration.[7]  with normal renal
glomerular filtration.[1] ] )
9] function, with a half-

life of approximately 2

hours.[7]

Performance and Safety in Preclinical Models: A
Data-Driven Analysis

While both agents are effective at providing radiographic contrast, their performance profiles,
particularly concerning safety and tolerability, diverge significantly.

Image Quality and Efficacy

Both agents can produce excellent diagnostic images. However, studies have indicated that
iohexol may yield superior image quality. A randomized clinical study on intravenous urography
found that a significantly higher number of "excellent" studies were obtained with iohexol
compared to diatrizoate.[11] In a preclinical study in cats, iohexol was found to produce
urograms of better quality than amidotrizoate (diatrizoate).[12] For oral administration, while
overall bowel opacification is often comparable, some studies show iohexol provides better
opacification of the ileum.[13] Ultimately, for either agent, the quality of contrast enhancement
is heavily dependent on optimizing the experimental protocol, including the dose and rate of
administration.[14]

Safety and Tolerability: The Low-Osmolality Advantage

This is where iohexol demonstrates its most significant superiority, a critical consideration in
preclinical research where animal welfare and the integrity of physiological data are paramount.

» Hemodynamic Effects: The high osmolality of intravenously administered diatrizoate creates
a rapid osmotic load, drawing fluid into the vascular space. This can lead to vasodilation, a
drop in blood pressure, and an increase in pulmonary arterial pressure.[15][16] In contrast,
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iohexol induces significantly smaller hemodynamic changes, making it a much safer agent,
especially in animals with compromised cardiovascular function.[12][15][16]

o Adverse Reactions: Diatrizoate is associated with a higher incidence of adverse effects,
including sensations of pain and intense heat upon injection, nausea, and vomiting.[17][18]
lohexol is significantly better tolerated.[8][18] A large prospective study comparing the two
agents for body CT found that 63% of patients receiving diatrizoate experienced an adverse
reaction, compared to only 39% for iohexol.[17]

o Renal Effects: While both are cleared by the kidneys, the hyperosmolar nature of diatrizoate
can pose a greater risk. One preclinical study in rats under specific conditions (low sodium
diet and indomethacin administration) found that diatrizoate had a greater effect on
glomerular permeability (increasing albuminuria), whereas iohexol had a greater effect on
tubular cells.[19] However, the overall improved safety profile of low-osmolar agents like
iohexol generally makes them the preferred choice in models with potential renal
compromise.[8]

o Oral Tolerance: For gastrointestinal studies, the hyperosmolarity of diatrizoate can cause
significant fluid influx into the bowel, potentially leading to diarrhea and dehydration.[4][20] In
human studies, patients consistently express a strong preference for the taste of dilute
iohexol over diatrizoate for oral contrast.[13][21][22]

Decision Framework: Selecting the Right Agent for
Your Study

The choice of contrast agent should be a deliberate decision based on the specific
requirements of your preclinical study. The following flowchart provides a logical framework for
this selection process.
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Gtart: Select Contrast Agent for Preclinical X-ray Studg
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(e.g., renal/cardiac function, age)
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Determine Route of Administration

Strongly Recommend lohexol
(Low-Osmolar, Non-lonic)

Compromised or sensitive model

Intravpscular / Intrathecal ~ Oral / Rectal in healthy model

Diatrizoate may be considered
(High-Osmolar, lonic)
Monitor hydration closely.

Recommend lohexol
(Improved Safety & Tolerability)
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»( Final Agent Selection [«
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Click to download full resolution via product page
Caption: Decision flowchart for selecting between diatrizoate and iohexol.

Experimental Protocols

The following are foundational protocols that should be adapted to specific experimental needs,
animal models, and institutional guidelines (IACUC).

Protocol 1: Intravenous Contrast-Enhanced Micro-CT
Angiography (Mouse)
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This protocol aims to visualize the vasculature. The superior safety profile of iohexol makes it
the agent of choice.

e Animal Preparation:

o Anesthetize the mouse using a suitable anesthetic (e.g., inhaled isoflurane). Maintain
anesthesia throughout the procedure.

o Place the animal on a heated stage to maintain body temperature (37°C).

o Secure a tail-vein catheter for intravenous injection. Ensure catheter patency with a small
flush of sterile saline.

o Position the animal in the micro-CT scanner. Monitor vital signs (e.g., respiration rate).
o Contrast Agent & Administration:
o Use a sterile solution of lohexol (e.g., Omnipaque™ 300-350 mgl/mL).[23]

o Gently warm the contrast agent to 37°C to reduce its viscosity and facilitate a smooth
injection.

o Calculate the dose. A typical dose for vascular imaging is 400-600 mg lodine/kg body
weight.[12] For a 25g mouse, this equates to approximately 0.03-0.04 mL of a 350 mgl/mL
solution.

o Using a syringe pump for controlled infusion, inject the contrast agent as a bolus over 5-10
seconds.

e Imaging:

o Initiate the CT scan immediately upon completion of the injection to capture the arterial
phase with peak vascular enhancement.

o Acquire images using appropriate scanner settings (e.g., voltage, current, exposure time,
resolution) optimized for your system and research question.
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o Subsequent scans can be performed to visualize venous and equilibrium phases if
required.

e Post-Procedure:
o Remove the animal from the scanner and discontinue anesthesia.
o Monitor the animal during recovery until it is fully ambulatory.

o Provide easy access to hydration (water or hydrogel) to facilitate clearance of the contrast
agent.

Protocol 2: Oral Contrast for Gastrointestinal Tract
Imaging (Rat)

This protocol is for visualizing the Gl tract. While diatrizoate can be used, iohexol is often
preferred for better tolerance and to minimize physiological disruption.

e Animal Preparation:

o Fast the rat for 4-6 hours prior to administration to ensure an empty stomach. Allow free
access to water.

o Briefly anesthetize the animal with isoflurane for the gavage procedure to minimize stress
and ensure accurate delivery.

o Contrast Agent & Administration:

o Use a solution of lohexol (e.g., Omnipaque™) or Diatrizoate Meglumine/Sodium (e.g.,
Gastrografin™).

o For Gl studies, the contrast is often diluted. A common dilution is 1 part contrast to 2-3
parts sterile water.

o The typical volume for oral gavage in a rat is 5-10 mL/kg. For a 300g rat, this is 1.5-3.0
mL.
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o Administer the solution slowly and carefully via oral gavage using a proper-sized, soft-
tipped gavage needle.

e Imaging Schedule:

o The timing of scans is critical to visualize different segments of the Gl tract. The following
is a general guideline and should be optimized:

» 5-15 minutes post-gavage: Stomach and duodenum.
» 30-60 minutes post-gavage: Jejunum and ileum.
» 2-4 hours post-gavage: Colon.
o Position the animal in the CT scanner at each time point, using anesthesia as required.
e Post-Procedure:
o Return the animal to its home cage with immediate access to food and water.

o Crucially, if using diatrizoate, closely monitor the animal for signs of dehydration or
diarrhea due to the osmotic effects of the agent. Ensure ample access to water.

Conclusion and Recommendation

Diatrizoate is an effective, high-osmolality ionic contrast agent that played a pivotal role in the
development of contrast-enhanced imaging. However, its use in modern preclinical research,
where animal welfare and physiological stability are paramount, is often superseded by the
advantages of low-osmolality, non-ionic agents like iohexol.

lohexol provides comparable, if not superior, image quality with a vastly improved safety and
tolerability profile.[11][12][17] Its non-ionic nature and lower osmolality minimize hemodynamic
disturbances, reduce the incidence of adverse reactions, and are better tolerated, making it the
scientifically preferred agent for most in vivo preclinical applications, particularly for
intravascular studies.[8][15] While diatrizoate may be considered for specific oral Gl studies in
healthy animals where cost is a major constraint, the potential for osmotic-induced side effects
must be carefully managed. For reproducible, high-quality, and ethically sound preclinical
imaging, the evidence strongly supports the selection of iohexol.

© 2026 BenchChem. All rights reserved. 9/14 Tech Support


https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/3972525/
https://pubmed.ncbi.nlm.nih.gov/10425244/
https://pubmed.ncbi.nlm.nih.gov/1739017/
https://www.nbinno.com/pharmaceuticals/understanding-iohexol-properties-applications-medical-imaging-zq
https://pubmed.ncbi.nlm.nih.gov/2781110/
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Co.m'paratli\./e

Check Availability & Pricing

References

» Understanding lohexol: Properties, Applications, and Its Role in Medical Imaging.
Benchchem.

What is the mechanism of lohexol? - Patsnap Synapse. (2024).

A Comparative Guide to lopromide and lohexol for Preclinical Computed Tomography.
Benchchem.

Tveit K, et al. Low sodium diet, indomethacin, and contrast media. A comparison between
renal effects of diatrizoate and iohexol in rats. Acta Radiol Diagn (Stockh). 1986. [Link]

What is the mechanism of Diatrizoate Sodium? - Patsnap Synapse. (2024).

Omnipaque (lohexol Injection): Side Effects, Uses, Dosage, Interactions, Warnings. RxList.
[Link]

lohexol (JP16/USP/INN) | Drug Information. PharmaCompass.com. [Link]

What is lohexol used for? - Patsnap Synapse. (2024).

Evarts CM, et al. Diatrizoate contrast agents: 2-amino-5-acetamido-, and 3,5-diamino-2,4,6-
triiodobenzoates. J Pharm Sci. 1980. [Link]

lohexol | C19H2613N309. PubChem. [Link]
lohexol. Wikipedia. [Link]

Arena F, et al. In Vitro and In Vivo Assessment of Nonionic lodinated Radiographic
Molecules as Chemical Exchange Saturation Transfer Magnetic Resonance Imaging Tumor
Perfusion Agents. Invest Radiol. 2016. [Link]

Rankin RN, Eng FW. lohexol vs. diatrizoate. A comparative study in intravenous urography.
Invest Radiol. 1985. [Link]

Kilic N, Canpolat I. Comparison of iohexol with barium sulfate and Na-meglumine diatriozate
in gastrointestinal radiography of dogs and cats. Vet Radiol Ultrasound. 2002. [Link]

Diatrizoate | C11H9I3N204. PubChem. [Link]

© 2026 BenchChem. All rights reserved. 10/14 Tech Support


https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/3739722/
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://www.rxlist.com/omnipaque-drug.htm
https://www.pharmacompass.com/ing/iohexol
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/7381734/
https://pubchem.ncbi.nlm.nih.gov/compound/Iohexol
https://en.wikipedia.org/wiki/Iohexol
https://pubmed.ncbi.nlm.nih.gov/26460826/
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/3972525/
https://www.researchgate.net/publication/11093132_Comparison_of_iohexol_with_barium_sulfate_and_Na-meglumine_diatriozate_in_gastrointestinal_radiography_of_dogs_and_cats
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubchem.ncbi.nlm.nih.gov/compound/Diatrizoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o McNamara MM, et al. Oral contrast media for body CT. Comparison of diatrizoate sodium
and iohexol for patient acceptance and bowel opacification. AJR Am J Roentgenol. 2010.
[Link]

 Diatrizoate. Wikipedia. [Link]

e AgutA, et al. Comparison of different doses of iohexol with amidotrizoate for excretory
urography in cats. Res Vet Sci. 1999. [Link]

e What is the mechanism of Meglumin diatrizoate? - Patsnap Synapse. (2024).

» Diatrizoate Sodium | Drug Information. PharmaCompass.com. [Link]

e Pantoja E, et al. Comparison of iohexol 300 and diatrizoate meglumine 60 for body CT:
image quality, adverse reactions, and aborted/repeated examinations. AJR Am J Roentgenol.
1989. [Link]

e Adam A, et al. lohexol and diatrizoate: comparison in visceral arteriography. Radiology.
1985. [Link]

e Peterson CM, et al. Prospective Randomized Trial of lohexol 350 Versus Meglumine Sodium
Diatrizoate as an Oral Contrast Agent for Abdominopelvic Computed Tomography. J Comput
Assist Tomogr. 2011. [Link]

e Esplugas E, et al. [Comparative studies of diatrizoate, ioxaglate and iohexol as
angiocardiographic contrast media]. Rev Esp Cardiol. 1989. [Link]

o Patients Prefer lohexol Contrast Over Diatrozoate. (2010). Imaging Technology News. [Link]

e Thompson DH, et al. Effect of iohexol and diatrizoate on pulmonary arterial pressure
following pulmonary angiography. A clinical comparison in man. Acta Radiol. 1988. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/20966319/
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://en.wikipedia.org/wiki/Diatrizoate
https://pubmed.ncbi.nlm.nih.gov/10425244/
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://www.pharmacompass.com/ing/diatrizoate-sodium
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/2783584/
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/3885316/
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/21412090/
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/2781110/
https://www.itnonline.com/content/patients-prefer-iohexol-contrast-over-diatrozoate
https://www.benchchem.com/product/b1663593/docs?utm_src=pdf-body#introduction-the-critical-role-of-contrast-in-preclinical-x-ray-imaging
https://pubmed.ncbi.nlm.nih.gov/3400407/
https://www.benchchem.com/product/b1663593?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Sources

. What is the mechanism of Diatrizoate Sodium? [synapse.patsnap.com]

. What is lohexol used for? [synapse.patsnap.com]

. Diatrizoate | C11H9I3N204 | CID 2140 - PubChem [pubchem.ncbi.nim.nih.gov]
. Diatrizoate - Wikipedia [en.wikipedia.org]

. What is the mechanism of Meglumin diatrizoate? [synapse.patsnap.com]

. lohexol | C19H2613N309 | CID 3730 - PubChem [pubchem.ncbi.nlm.nih.gov]

. What is the mechanism of lohexol? [synapse.patsnap.com]

. nbinno.com [nbinno.com]

.
(] [e0] ~ (o)) [6)] EaN w N -

. lohexol - Wikipedia [en.wikipedia.org]

¢ 10. Diatrizoate contrast agents: 2-amino-5-acetamido-, and 3,5-diamino-2,4,6-
triiodobenzoates - PubMed [pubmed.ncbi.nim.nih.gov]

e 11. lohexol vs. diatrizoate. A comparative study in intravenous urography - PubMed
[pubmed.ncbi.nlm.nih.gov]

e 12. Comparison of different doses of iohexol with amidotrizoate for excretory urography in
cats - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 13. Prospective randomized trial of iohexol 350 versus meglumine sodium diatrizoate as an
oral contrast agent for abdominopelvic computed tomography - PubMed
[pubmed.ncbi.nim.nih.gov]

e 14. benchchem.com [benchchem.com]

o 15. [Comparative studies of diatrizoate, ioxaglate and iohexol as angiocardiographic contrast
media] - PubMed [pubmed.ncbi.nlm.nih.gov]

o 16. Effect of iohexol and diatrizoate on pulmonary arterial pressure following pulmonary
angiography. A clinical comparison in man - PubMed [pubmed.ncbi.nim.nih.gov]

e 17. Comparison of iohexol 300 and diatrizoate meglumine 60 for body CT: image quality,
adverse reactions, and aborted/repeated examinations - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 18. lohexol and diatrizoate: comparison in visceral arteriography - PubMed
[pubmed.ncbi.nim.nih.gov]

e 19. Low sodium diet, indomethacin, and contrast media. A comparison between renal effects
of diatrizoate and iohexol in rats - PubMed [pubmed.ncbi.nim.nih.gov]

o 20. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 12/14 Tech Support


https://synapse.patsnap.com/article/what-is-the-mechanism-of-diatrizoate-sodium
https://synapse.patsnap.com/article/what-is-iohexol-used-for
https://pubchem.ncbi.nlm.nih.gov/compound/Diatrizoate
https://en.wikipedia.org/wiki/Diatrizoate
https://synapse.patsnap.com/article/what-is-the-mechanism-of-meglumin-diatrizoate
https://pubchem.ncbi.nlm.nih.gov/compound/Iohexol
https://synapse.patsnap.com/article/what-is-the-mechanism-of-iohexol
https://www.nbinno.com/pharmaceuticals/understanding-iohexol-properties-applications-medical-imaging-zq
https://en.wikipedia.org/wiki/Iohexol
https://pubmed.ncbi.nlm.nih.gov/7319760/
https://pubmed.ncbi.nlm.nih.gov/7319760/
https://pubmed.ncbi.nlm.nih.gov/3972525/
https://pubmed.ncbi.nlm.nih.gov/3972525/
https://pubmed.ncbi.nlm.nih.gov/10425244/
https://pubmed.ncbi.nlm.nih.gov/10425244/
https://pubmed.ncbi.nlm.nih.gov/21412090/
https://pubmed.ncbi.nlm.nih.gov/21412090/
https://pubmed.ncbi.nlm.nih.gov/21412090/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Iopromide_and_Iohexol_for_Preclinical_Computed_Tomography.pdf
https://pubmed.ncbi.nlm.nih.gov/2781110/
https://pubmed.ncbi.nlm.nih.gov/2781110/
https://pubmed.ncbi.nlm.nih.gov/3408612/
https://pubmed.ncbi.nlm.nih.gov/3408612/
https://pubmed.ncbi.nlm.nih.gov/1739017/
https://pubmed.ncbi.nlm.nih.gov/1739017/
https://pubmed.ncbi.nlm.nih.gov/3885316/
https://pubmed.ncbi.nlm.nih.gov/3885316/
https://pubmed.ncbi.nlm.nih.gov/2278788/
https://pubmed.ncbi.nlm.nih.gov/2278788/
https://www.researchgate.net/publication/288364338_Comparison_of_iohexol_with_barium_sulfate_and_Na-meglumine_diatriozate_in_gastrointestinal_radiography_of_dogs_and_cats
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663593?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

e 21. Oral contrast media for body CT: Comparison of diatrizoate sodium and iohexol for
patient acceptance and bowel opacification - PubMed [pubmed.ncbi.nim.nih.gov]

e 22. itnonline.com [itnonline.com]

o 23. Omnipagque (lohexol Injection): Side Effects, Uses, Dosage, Interactions, Warnings
[rxlist.com]

e To cite this document: BenchChem. [Introduction: The Critical Role of Contrast in Preclinical
X-ray Imaging]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663593/docs#introduction-the-critical-role-of-
contrast-in-preclinical-x-ray-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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